Cas no 1805647-53-3 (Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)benzoate)

Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)benzoate is a versatile benzoate ester derivative featuring a chloromethyl group, a cyano substituent, and a trifluoromethyl group on the aromatic ring. This compound is particularly valuable in organic synthesis due to its reactive chloromethyl moiety, which facilitates further functionalization, and the electron-withdrawing effects of the cyano and trifluoromethyl groups, enhancing its utility in nucleophilic substitution and cross-coupling reactions. The ethyl ester group provides additional synthetic flexibility, enabling hydrolysis or transesterification. Its structural features make it a useful intermediate in pharmaceuticals, agrochemicals, and advanced material research, particularly where trifluoromethylated or cyano-substituted aromatic systems are required.
Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)benzoate structure
1805647-53-3 structure
Product Name:Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)benzoate
CAS No:1805647-53-3
MF:C12H9ClF3NO2
MW:291.653572797775
CID:4947297
Update Time:2025-10-28

Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)benzoate
    • Inchi: 1S/C12H9ClF3NO2/c1-2-19-11(18)10-7(5-13)3-9(12(14,15)16)4-8(10)6-17/h3-4H,2,5H2,1H3
    • InChI Key: NPWLQXFJCYKKTQ-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C(F)(F)F)C=C(C#N)C=1C(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 377
  • XLogP3: 3.1
  • Topological Polar Surface Area: 50.1

Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015018304-250mg
Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)benzoate
1805647-53-3 97%
250mg
504.00 USD 2021-06-18
Alichem
A015018304-500mg
Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)benzoate
1805647-53-3 97%
500mg
855.75 USD 2021-06-18
Alichem
A015018304-1g
Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)benzoate
1805647-53-3 97%
1g
1,534.70 USD 2021-06-18

Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)benzoate Related Literature

Additional information on Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)benzoate

Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)benzoate: A Comprehensive Overview

Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)benzoate, with the CAS number 1805647-53-3, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a chloromethyl group at position 2, a cyano group at position 6, and a trifluoromethyl group at position 4 on the benzoate backbone. These substituents contribute to its exceptional chemical properties, making it a valuable molecule for various applications.

The synthesis of Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)benzoate involves a series of carefully controlled reactions. The process typically begins with the preparation of the benzoic acid derivative, followed by esterification to yield the ethyl ester. The introduction of the chloromethyl, cyano, and trifluoromethyl groups requires precise stoichiometry and reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The cyano group is known to enhance bioavailability, while the trifluoromethyl group contributes to metabolic stability. These properties make Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)benzoate an ideal candidate for use in creating novel therapeutic agents targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities, paving the way for future clinical trials.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemicals. The chloromethyl group imparts insecticidal properties, making it effective against a wide range of pests. Recent research has focused on optimizing its formulation to enhance efficacy while minimizing environmental toxicity. This dual functionality underscores the versatility of Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)benzoate in addressing global challenges in health and agriculture.

The material science community has also taken notice of this compound due to its unique electronic properties. The presence of electron-withdrawing groups like the cyano and trifluoromethyl groups makes it suitable for use in organic electronics. Researchers are exploring its potential as a component in advanced materials such as conductive polymers and organic semiconductors. Preliminary results indicate that it could significantly improve device performance, making it a valuable addition to next-generation electronic devices.

Despite its numerous advantages, the development and application of Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)benzoate are not without challenges. Regulatory hurdles related to safety assessment and environmental impact must be addressed before widespread adoption can occur. However, ongoing research aims to mitigate these concerns through innovative synthesis methods and sustainable practices.

In conclusion, Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)benzoate (CAS No. 1805647-53-3) stands out as a multifaceted compound with immense potential across various industries. Its unique chemical structure endows it with properties that make it invaluable for drug development, agrochemicals, and materials science. As research continues to uncover new applications and improve synthesis techniques, this compound is poised to play a pivotal role in shaping future technological advancements.

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